2533-67-7

2,2,2-trichloro-N'-hydroxyethanimidamide

In Stock

• CAS RN:
• 2533-67-7

• Formula:
• C2H3Cl3N2O

• InChI:
• InChI=1S/C2H3Cl3N2O/c3-2(4,5)1(6)7-8/h8H,(H2,6,7)

• InChIKey:
• JZGHJJWDRRFOKV-UHFFFAOYSA-N

• 2,2,2-trichloro-N'-hydroxyethanimidamide is a useful research compound. Its molecular formula is C2H3Cl3N2O and its molecular weight is 177.41 g/mol. The purity is usually 95%.

Umbralisib

In Stock

• CAS RN:
• 1532533-67-7

• Formula:
• C₃₁H₂₄F₃NO₃

• InChI:
• InChI=1S/C31H24F3N5O3/c1-15(2)41-24-9-7-18(12-22(24)34)27-26-30(35)36-14-37-31(26)39(38-27)16(3)29-25(17-5-4-6-19(32)11-17)28(40)21-13-20(33)8-10-23(21)42-29/h4-16H,1-3H3,(H2,35,36,37)/t16-/m0/s1

• InChIKey:
• IUVCFHHAEHNCFT-INIZCTEOSA-N

• TGR-1202 is an inhibitor of PI3K p110δ (IC50 = 22 nM). It is selective for p110δ over p110α, p110β, and p110γ (IC50s = >10,000, 1,116, and 1,065 nM, respectively). TGR-1202 induces apoptosis in patient-derived chronic lymphocytic leukemia lymphocytes when used at concentrations ranging from 0.1 to 25.6 µM. In vivo, TGR-1202 (150 mg/kg) reduces tumor growth in a MOLT-4 T cell acute lymphoblastic leukemia (T-ALL) mouse xenograft model.
  TGR-1202(cas 1532533-67-7) is an orally available, next generation PI3Kdelta inhibitor, inhibits PI3Kδ activity in enzyme and cell based assays with IC50 and EC50 values of 22.2 and 24.3 nM respectively. TGR-1202 displays a high degree of selectivity over the alpha (>1000 fold), beta (>30-50 fold), and gamma (>15-50 fold) isoforms. Additionally, TGR-1202 causes a half-maximal inhibition of human whole blood CD19 cell proliferation be...